Caffeine-D3 Caffeine-D3 Caffeine-d3 (CRM) is a certified reference material intended for use as an internal standard for the quantification of caffeine by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
Caffeine-d3 is an analytical reference material intended for use as an internal standard for the quantification of caffeine by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
Caffeine-d3 is intended for use as an internal standard for the quantification of caffeine by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
Brand Name: Vulcanchem
CAS No.: 26351-03-1
VCID: VC21235269
InChI: InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3D3
SMILES: CN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula: C8H10N4O2
Molecular Weight: 197.21 g/mol

Caffeine-D3

CAS No.: 26351-03-1

Cat. No.: VC21235269

Molecular Formula: C8H10N4O2

Molecular Weight: 197.21 g/mol

* For research use only. Not for human or veterinary use.

Caffeine-D3 - 26351-03-1

Specification

Description Caffeine-d3 (CRM) is a certified reference material intended for use as an internal standard for the quantification of caffeine by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
Caffeine-d3 is an analytical reference material intended for use as an internal standard for the quantification of caffeine by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
Caffeine-d3 is intended for use as an internal standard for the quantification of caffeine by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
CAS No. 26351-03-1
Molecular Formula C8H10N4O2
Molecular Weight 197.21 g/mol
IUPAC Name 3,7-dimethyl-1-(trideuteriomethyl)purine-2,6-dione
Standard InChI InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3D3
Standard InChI Key RYYVLZVUVIJVGH-HPRDVNIFSA-N
Isomeric SMILES [2H]C([2H])([2H])N1C(=O)C2=C(N=CN2C)N(C1=O)C
SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)C
Canonical SMILES CN1C=NC2=C1C(=O)N(C(=O)N2C)C

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